Cas no 1632364-49-8 (4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one)

• Product Name: 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one
• CAS No: 1632364-49-8
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 6054042
• PubChem ID: 118717726
• Update Time: 2025-10-31

4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 4-[2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethoxy]-
• 4-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethoxy}-2H-chromen-2-one
• AKOS026679522
• 4-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethoxy]chromen-2-one
• 4-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethoxy)-2H-chromen-2-one
• F1923-0751
• CHEMBL3344351
• 1632364-49-8

• Inchi： 1S/C22H22N2O5/c1-27-17-8-6-16(7-9-17)23-10-12-24(13-11-23)21(25)15-28-20-14-22(26)29-19-5-3-2-4-18(19)20/h2-9,14H,10-13,15H2,1H3
• InChI Key： PXSFNCYTRBMMAZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(OCC(N2CCN(C3=CC=C(OC)C=C3)CC2)=O)=C1

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 672.2±55.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Additional information on 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one

Recent Advances in the Study of 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one (CAS: 1632364-49-8)

The compound 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one (CAS: 1632364-49-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This coumarin derivative, which incorporates a piperazine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methoxyphenyl group could significantly influence the compound's binding affinity to serotonin receptors, particularly the 5-HT1A subtype. This finding suggests potential applications in the treatment of neurological disorders such as anxiety and depression.

In addition to its neurological applications, research has also explored the anticancer properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study attributed this activity to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival.

Another area of interest is the compound's potential as an anti-inflammatory agent. A recent preprint on bioRxiv (2024) highlighted its ability to modulate the NF-κB pathway, which plays a central role in inflammatory responses. This property could make it a candidate for the development of novel anti-inflammatory drugs, particularly for chronic inflammatory conditions such as rheumatoid arthritis.

Despite these promising findings, challenges remain in the development of 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one as a therapeutic agent. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's multifaceted pharmacological profile positions it as a valuable scaffold for future drug discovery efforts.

In conclusion, recent research on 4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethoxy}-2H-chromen-2-one (CAS: 1632364-49-8) has unveiled its potential across multiple therapeutic areas, including neurology, oncology, and immunology. Continued investigation into its mechanisms of action and optimization of its pharmacokinetic properties will be crucial for translating these findings into clinically viable treatments.